N4-(3,4-ethylenedioxyphenyl)-5-fluoro-2,4-pyrmidinediamine

• Molecular Formula: C12H11FN4O2
• Molecular Weight: 262.24 g/mol
• IUPAC Name: 4-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-fluoropyrimidine-2,4-diamine
• InChI: InChI=1S/C12H11FN4O2/c13-8-6-15-12(14)17-11(8)16-7-1-2-9-10(5-7)19-4-3-18-9/h1-2,5-6H,3-4H2,(H3,14,15,16,17)
• InChI Key: WBTADJGDKVPMFF-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC3=NC(=NC=C3F)N

Description

N4-(3,4-ethylenedioxyphenyl)-5-fluoro-2,4-pyrmidinediamine is a useful research compound. Its molecular formula is C12H11FN4O2 and its molecular weight is 262.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In like manner to the preparation of N4-(3-chloro-4-trifluoromethoxyphenyl)-5-fluoro-N2-(3-hydroxyphenyl)-2,4-pyrimidineamine, the reaction of 2-chloro-5-fluoro-N4-(3,4-ethylenedioxyphenyl)-4-pyrimidineamine with 2-[5-amino-2-oxo-1,3-benzoxazol-3(2H)-yl)acetamide gave N2-15-(N-aminocarbonylmethylene-2-oxo-1,3-oxazol-3(2H)-yl)phenyl]-N4-(3,4-ethylenedioxyphenyl)-5-fluoro-2,4-pyrmidinediamine. 1H NMR (CD3OD): δ 7.95 (d, 1H, J=8.4 Hz), 7.32 (dd, 1H, J=2.4 and 8.1 Hz), 7.24 (d, 1H, J=2.4 Hz), 7.19 (m, 2H), 6.95 (dd, 1H, J=2.7 and 9 Hz), 6.80 (d, 1H, J=9 Hz), 4.51 (s, 2H), 4.21 (m, 4H).